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Compound of Interest

Compound Name:

2-(2,3-

Dimethylphenoxy)propanohydrazi

de

Cat. No.: B116236 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches for specific experimental spectroscopic data (NMR, IR, Mass

Spec) for 2-(2,3-Dimethylphenoxy)propanohydrazide did not yield any publicly available

datasets. Similarly, detailed experimental protocols for the synthesis and analysis of this

specific compound are not readily available in the surveyed literature. The following guide is

therefore presented as a representative technical whitepaper, outlining the expected data and

methodologies based on the analysis of structurally related compounds.

Introduction
2-(2,3-Dimethylphenoxy)propanohydrazide is a chemical entity of interest within the broader

class of phenoxy-alkanoic acid derivatives and their hydrazides. Compounds in this family have

been investigated for various biological activities. A thorough spectroscopic and analytical

characterization is paramount for the unequivocal identification, purity assessment, and

elucidation of the structural features of this molecule, which are critical for any further research

and development.

This document provides a template for the spectroscopic data and experimental protocols that

would be necessary for the comprehensive characterization of 2-(2,3-
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Dimethylphenoxy)propanohydrazide.

Synthesis Pathway
The synthesis of 2-(2,3-Dimethylphenoxy)propanohydrazide would typically proceed via the

corresponding carboxylic acid, 2-(2,3-dimethylphenoxy)propanoic acid. The general synthetic

approach involves the esterification of the carboxylic acid followed by hydrazinolysis.

Synthesis of Precursor

Final Product Synthesis

2,3-Dimethylphenol

Ethyl 2-(2,3-dimethylphenoxy)propanoate

Williamson Ether
Synthesis

Ethyl 2-bromopropionate
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(e.g., Methyl or Ethyl ester)

Esterification
(e.g., MeOH, H+)

Hydrazine Hydrate

2-(2,3-Dimethylphenoxy)propanohydrazide

Hydrazinolysis

Click to download full resolution via product page

Caption: General synthetic route to 2-(2,3-Dimethylphenoxy)propanohydrazide.

Spectroscopic Data (Hypothetical)
The following tables summarize the type of quantitative data expected from the spectroscopic

analysis of 2-(2,3-Dimethylphenoxy)propanohydrazide.

Table 1: ¹H NMR (Proton Nuclear Magnetic Resonance) Data (Expected)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~ 1.2 - 1.4 Doublet 3H -CH(CH₃)-

~ 2.1 - 2.3 Singlet 3H Ar-CH₃

~ 2.2 - 2.4 Singlet 3H Ar-CH₃

~ 3.9 - 4.1 Broad Singlet 2H -NH₂

~ 4.6 - 4.8 Quartet 1H -O-CH(CH₃)-

~ 6.7 - 7.1 Multiplet 3H Aromatic Protons

~ 8.5 - 9.0 Broad Singlet 1H -CO-NH-

Table 2: ¹³C NMR (Carbon Nuclear Magnetic Resonance) Data (Expected)

Chemical Shift (δ) ppm Assignment

~ 15 - 20 -CH(CH₃)-

~ 15 - 25 Ar-CH₃

~ 15 - 25 Ar-CH₃

~ 70 - 80 -O-CH(CH₃)-

~ 110 - 135 Aromatic Carbons

~ 150 - 160 Ar-C-O

~ 170 - 180 -C=O

Table 3: IR (Infrared) Spectroscopy Data (Expected)
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Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

3300 - 3400 Strong, Broad N-H Stretch (Hydrazide)

3000 - 3100 Medium C-H Stretch (Aromatic)

2850 - 2980 Medium C-H Stretch (Aliphatic)

1650 - 1680 Strong C=O Stretch (Amide I)

1500 - 1600 Medium N-H Bend (Amide II)

1200 - 1260 Strong C-O Stretch (Aryl Ether)

Table 4: Mass Spectrometry (MS) Data (Expected)

m/z Value Interpretation

[M+H]⁺ Molecular Ion Peak (Protonated)

[M+Na]⁺ Sodium Adduct

Fragments Corresponding to loss of NH₂NH₂, C₃H₆O, etc.

Experimental Protocols (General)
The following are generalized experimental protocols for obtaining the spectroscopic data.

4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A 400 MHz or 500 MHz NMR spectrometer.

Sample Preparation: Approximately 5-10 mg of the compound would be dissolved in 0.5-0.7

mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

Data Acquisition: ¹H and ¹³C NMR spectra would be acquired at room temperature. Standard

pulse sequences would be used. Chemical shifts would be referenced to the residual solvent

peak.
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4.2 Infrared (IR) Spectroscopy

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation: A small amount of the solid sample would be analyzed using an

Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The spectrum would be recorded over a range of 4000-400 cm⁻¹ with a

resolution of 4 cm⁻¹.

4.3 Mass Spectrometry (MS)

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an

electrospray ionization (ESI) source.

Sample Preparation: The sample would be dissolved in a suitable solvent (e.g., methanol or

acetonitrile) at a concentration of approximately 1 mg/mL and infused into the mass

spectrometer.

Data Acquisition: Mass spectra would be acquired in positive ion mode over a mass range of

m/z 50-1000.

Workflow for Compound Characterization
The logical workflow for characterizing a novel compound like 2-(2,3-
Dimethylphenoxy)propanohydrazide is outlined below.
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Synthesis & Purification
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Caption: Standard workflow for the synthesis and characterization of a novel chemical

compound.
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Conclusion
While specific experimental data for 2-(2,3-Dimethylphenoxy)propanohydrazide is not

currently available in the public domain, this guide provides a comprehensive framework for its

synthesis and characterization. The outlined spectroscopic techniques and expected data

serve as a valuable reference for researchers undertaking the synthesis and analysis of this

and structurally related compounds. The successful characterization, following the

methodologies described, is a prerequisite for any subsequent investigation into the

compound's potential applications.

To cite this document: BenchChem. [Spectroscopic and Analytical Profile of 2-(2,3-
Dimethylphenoxy)propanohydrazide: A Technical Overview]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b116236#spectroscopic-data-nmr-
ir-mass-spec-for-2-2-3-dimethylphenoxy-propanohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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